Cas no 37746-78-4 (Ethyl 4-bromocrotonate)

Ethyl 4-bromocrotonate structure
Ethyl 4-bromocrotonate structure
Product Name:Ethyl 4-bromocrotonate
CAS No:37746-78-4
MF:C6H9BrO2
MW:193.038461446762
MDL:MFCD00000247
CID:54755
PubChem ID:5373944
Update Time:2025-04-18

Ethyl 4-bromocrotonate Chemical and Physical Properties

Names and Identifiers

    • (E)-Ethyl 4-bromobut-2-enoate
    • Ethylbromocrotonatepract
    • 4-Bromocrotonic acid ethyl ester
    • Ethyl trans-4-bromo-2-butenoate
    • Ethyl 4-bromocrotonate
    • 2-Butenoicacid, 4-bromo-, ethyl ester, (E)-
    • (2E)-4-Bromo-2-butenoic acid ethyl ester
    • (E)-4-Bromo-2-butenoic acid ethyl ester
    • (E)-4-Bromobut-2-enoic acid ethylester
    • (E)-Ethyl 4-bromocrotonate
    • Ethyl (E)-4-bromo-2-butenoate
    • Ethyl(E)-4-bromobutenoate
    • Ethyl 4-bromo-2-(E)-butenoate
    • Ethyl bromocrotonate
    • trans-Ethyl g-bromocrotonate
    • ethyl 4-bromobut-2-enoate
    • ethyl (2E)-4-bromobut-2-enoate
    • 2-Butenoic acid, 4-bromo-, ethyl ester, (E)-
    • 2-Butenoic acid, 4-bromo-, ethyl ester
    • ethyl (E)-4-bromobut-2-enoate
    • FHGRPBSDPBRTLS-ONEGZZNKSA-N
    • Ethyl (2E)-4-bromo-2-butenoate
    • 2-Butenoic acid, 4-bromo-, ethyl ester, (2E)-
    • ethyl (E)-4-bromanylbut-2-enoate
    • E
    • 4-bromo-trans-crotonic acid ethyl ester
    • ethyl (E)-4-bromobut-2-e
    • NS00045474
    • SCHEMBL199006
    • (E)-Ethyl 4-Bromobut-2-enoate (>80%)
    • VS-02835
    • E-3960
    • 37746-78-4
    • AI3-52372
    • EN300-305574
    • CHEMBL3273390
    • Ethyl .gamma.-bromocrotonate
    • Ethyl 4-bromocrotonate, 75%, technical grade
    • 6065-32-3
    • J-800365
    • MFCD00000247
    • A823852
    • J-640360
    • ethyl-4-bromocrotonate
    • Ethyl (2E)-4-bromo-2-butenoate #
    • F0001-1083
    • SCHEMBL199005
    • AKOS005622630
    • CS-W007837
    • AMF0008
    • A832828
    • Ethyl -4-bromobut-2-enoate
    • (E)-ethyl 4-brombut-2-enoate
    • EINECS 227-996-1
    • ETHYL2-[(2-CHLOROACETYL)AMINO]ACETATE
    • NSC 77083
    • EN300-101170
    • Ethyl trans-4-bromo-2-butenoate, technical, ~75% (GC)
    • (E)-ethyl4-bromobut-2-enoate
    • CS-0166774
    • DTXSID101347452
    • BBL011101
    • STK802345
    • MDL: MFCD00000247
    • Inchi: 1S/C6H9BrO2/c1-2-9-6(8)4-3-5-7/h3-4H,2,5H2,1H3/b4-3+
    • InChI Key: FHGRPBSDPBRTLS-ONEGZZNKSA-N
    • SMILES: BrC/C=C/C(=O)OCC
    • BRN: 1721388

Computed Properties

  • Exact Mass: 191.97900
  • Monoisotopic Mass: 191.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: liquid
  • Density: 1.402 g/mL at 25 °C(lit.)
  • Boiling Point: 94-95 °C/12 mmHg(lit.)
  • Flash Point: Fahrenheit: 206.6 ° f
    Celsius: 97 ° c
  • Refractive Index: n20/D 1.493(lit.)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 26.30000
  • LogP: 1.50060
  • Solubility: Insoluble

Ethyl 4-bromocrotonate Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3265 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26; S36/37/39; S45
  • FLUKA BRAND F CODES:10-19-23
  • Hazardous Material Identification: C
  • Packing Group:III
  • Hazard Level:8
  • HazardClass:8
  • PackingGroup:II
  • Storage Condition:2-8°C
  • Risk Phrases:R34; R36/37/38
  • Packing Group:III
  • Safety Term:8

Ethyl 4-bromocrotonate Customs Data

  • HS CODE:2916190090
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Ethyl 4-bromocrotonate Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Ethyl 4-bromocrotonate Production Method

Ethyl 4-bromocrotonate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:37746-78-4)Ethyl 4-bromocrotonate
Order Number:A823852
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:18
Price ($):466.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:37746-78-4)Ethyl 4-bromocrotonate
Order Number:sfd6526
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:37746-78-4)4-溴巴豆酸乙酯
Order Number:LE2621031
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:37746-78-4)Ethyl 4-bromocrotonate
A823852
Purity:99%
Quantity:500g
Price ($):466.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:37746-78-4)Ethyl 4-bromocrotonate
sfd6526
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email